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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cosmetic industry is increasingly prioritizing the environmental fate of its ingredients, with
biodegradability being a critical parameter for sustainable formulation development. This
technical guide provides an in-depth analysis of the biodegradability of Phenafleur, a fragrance
ingredient utilized in various cosmetic products. This document outlines the chemical identity of
Phenafleur, summarizes available biodegradability data, details standardized experimental
protocols for assessing biodegradability, and presents a plausible metabolic pathway for its
environmental degradation. All quantitative data are presented in tabular format for clarity, and
key processes are visualized using logical diagrams to support research and development
efforts.

Chemical Profile of Phenafleur

Phenafleur is the trade name for the chemical compound 2-(cyclohexyloxy)ethyl]-benzene. It is
a synthetic fragrance ingredient known for its floral, hyacinth-like scent. A clear understanding
of its chemical structure is fundamental to predicting and assessing its environmental
persistence and degradation pathways.

Table 1: Chemical Identity of Phenafleur
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Identifier Value

Chemical Name Benzene, [2-(cyclohexyloxy)ethyl]-
Common Name Phenyl ethyl cyclohexyl ether
Trade Name Phenafleur

CAS Number 80858-47-5[1]

Molecular Formula C14H200[1]

Molecular Weight 204.31 g/mol [1]

LogP 4.9 at 25°C[2]

Water Solubility 780.2 mg/L at 24°C[2]

Assessment of Biodegradability

The biodegradability of a cosmetic ingredient is its susceptibility to breakdown by
microorganisms into simpler, harmless compounds like carbon dioxide, water, and biomass.[3]
This process is crucial for preventing the accumulation of synthetic chemicals in the
environment.[4] Standardized tests, such as those developed by the Organisation for Economic
Co-operation and Development (OECD), are widely accepted for evaluating the
biodegradability of chemicals.[5][6]

While specific biodegradability data for Phenafleur is not publicly available, data for structurally
related fragrance compounds, such as Phenylacetaldehyde, can provide insights.
Phenylacetaldehyde is considered readily biodegradable based on OECD 301D testing,
achieving 69% degradation in 28 days.[7] Another assessment showed 51% biodegradation
after 28 days.[8] A substance is classified as "Readily Biodegradable" if it achieves at least 60%
degradation within a 10-day window during a 28-day period in specific OECD tests (like 301B,
C, D, F).[5]

Table 2: lllustrative Biodegradability Data for a Structurally Related Fragrance Ingredient
(Phenylacetaldehyde)
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Test ] Classificati
o Method Duration Result Reference
Guideline on
Readily
Closed Bottle 69% _
OECD 301D 28 days ) Biodegradabl  [7]
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e
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degradation

Note: This data is for Phenylacetaldehyde and serves as an illustrative example. Specific
testing on Phenafleur is required for a definitive assessment.

Experimental Protocols for Biodegradability Testing

The OECD 301 series of tests are the global benchmark for assessing the ready
biodegradability of chemicals in an aerobic aqueous environment.[6] The selection of a specific
method (A-F) depends on the physical-chemical properties of the test substance, such as its
solubility and volatility.[5]

Detailed Protocol: OECD 301F - Manometric
Respirometry Test

The OECD 301F test is suitable for a wide range of substances, including those that are
soluble, poorly soluble, and non-volatile, making it a relevant method for ingredients like
Phenafleur.[9]

Objective: To determine the degree of aerobic biodegradation by measuring the oxygen
consumed by a microbial inoculum in the presence of the test substance.

Principle: A known volume of a mineral medium containing a microbial inoculum (typically
activated sludge from a wastewater treatment plant) and the test substance (at a concentration
of 100 mg/L) is incubated in a closed, stirred flask.[10] The consumption of oxygen by the
microorganisms as they metabolize the substance is measured by a manometric device that
detects the pressure decrease in the headspace.[11] The amount of oxygen consumed is
compared to the theoretical oxygen demand (ThOD) to calculate the percentage of
biodegradation.[9]
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Key Steps:

Preparation of Reagents: A mineral salt medium is prepared. The test substance is prepared,
often adsorbed onto an inert support like silica gel if poorly soluble.[10] Activated sludge is
collected and conditioned.[11]

Apparatus Setup: Manometric respirometer flasks are set up for the test substance, a
reference substance (e.g., sodium benzoate), a toxicity control (test substance + reference),
and a blank (inoculum only).[11][12]

Incubation: The flasks are sealed and incubated at a constant temperature (typically 22 +
2°C) in the dark for 28 days, with continuous stirring.[6][10]

Measurement: The pressure change in each flask is continuously monitored. This is
converted to the amount of oxygen consumed.

Data Analysis: The percentage of biodegradation is calculated using the oxygen
consumption values, corrected for the blank control, and expressed as a percentage of the
ThOD.

Validity Criteria: For a test to be valid, the reference substance must reach the pass level by
day 14, and the oxygen consumption in the blank should not exceed 60 mg/L after 28 days.
[12] The difference between replicate values for the test substance should be less than 20%
at the end of the test.[12]

Caption: Workflow for OECD 301F Manometric Respirometry Test.

Plausible Biodegradation Pathway

The biodegradation of aromatic compounds like Phenafleur by microorganisms typically
involves initial enzymatic attacks to destabilize the aromatic ring, followed by cleavage and
entry into central metabolic pathways. For an ether like Phenafleur, a likely initial step is the
cleavage of the ether bond.

The pathway below illustrates a hypothetical degradation route for a related compound,
Phenylacetaldehyde, which metabolizes to Phenylacetic acid.[8] This acid can then undergo
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further degradation. While not identical, this provides a logical framework for how a molecule
with a phenyl group might be processed in a biological system.

Caption: Plausible metabolic pathway for a related aromatic compound.

Conclusion

Assessing the biodegradability of cosmetic ingredients like Phenafleur is essential for ensuring
environmental safety and meeting regulatory and consumer expectations. While direct public
data on Phenafleur's biodegradability is limited, established OECD protocols, particularly the
OECD 301F test, provide a robust framework for its evaluation. Based on the analysis of
structurally similar compounds, it is plausible that Phenafleur undergoes aerobic
biodegradation. However, empirical testing is imperative to definitively characterize its
environmental fate and to substantiate any environmental claims in cosmetic formulations. This
guide provides the necessary technical foundation for undertaking such an investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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